Cas no 953201-50-8 (N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide)
N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide
- AKOS024489561
- N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3,4-dimethylphenyl)oxamide
- VU0629231-1
- 953201-50-8
- N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3,4-dimethylphenyl)ethanediamide
- N1-((1-benzylpiperidin-4-yl)methyl)-N2-(3,4-dimethylphenyl)oxalamide
- CCG-296945
- F5016-0415
-
- Inchi: 1S/C23H29N3O2/c1-17-8-9-21(14-18(17)2)25-23(28)22(27)24-15-19-10-12-26(13-11-19)16-20-6-4-3-5-7-20/h3-9,14,19H,10-13,15-16H2,1-2H3,(H,24,27)(H,25,28)
- InChI Key: DFYFJDAVFYRWRI-UHFFFAOYSA-N
- SMILES: O=C(C(NC1C=CC(C)=C(C)C=1)=O)NCC1CCN(CC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 379.22597718g/mol
- Monoisotopic Mass: 379.22597718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 61.4Ų
N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5016-0415-2μmol |
N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3,4-dimethylphenyl)ethanediamide |
953201-50-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0415-5μmol |
N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3,4-dimethylphenyl)ethanediamide |
953201-50-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0415-10μmol |
N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3,4-dimethylphenyl)ethanediamide |
953201-50-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0415-20μmol |
N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3,4-dimethylphenyl)ethanediamide |
953201-50-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0415-1mg |
N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3,4-dimethylphenyl)ethanediamide |
953201-50-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0415-2mg |
N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3,4-dimethylphenyl)ethanediamide |
953201-50-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0415-3mg |
N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3,4-dimethylphenyl)ethanediamide |
953201-50-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0415-4mg |
N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3,4-dimethylphenyl)ethanediamide |
953201-50-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0415-5mg |
N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3,4-dimethylphenyl)ethanediamide |
953201-50-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0415-10mg |
N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3,4-dimethylphenyl)ethanediamide |
953201-50-8 | 10mg |
$79.0 | 2023-09-10 |
N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide
Comprehensive Overview of N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide (CAS No. 953201-50-8)
N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide (CAS No. 953201-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and dimethylphenyl moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a benzylpiperidine core with an ethanediamide linker, offering versatile interaction capabilities with biological targets.
The growing interest in N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide aligns with current trends in precision medicine and targeted therapy. As the pharmaceutical industry shifts toward personalized treatment options, compounds like this are being scrutinized for their potential to modulate specific pathways or receptors. For instance, its structural similarity to known neuromodulators has prompted investigations into its role in central nervous system (CNS) disorders, a hot topic in modern pharmacology.
From a synthetic chemistry perspective, the preparation of CAS No. 953201-50-8 involves multi-step organic reactions, including amidation and alkylation processes. The compound's purity and stability are critical factors for researchers, especially those working on high-throughput screening or structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this molecule, ensuring its suitability for further experimentation.
In the context of drug design, N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide is often compared to other small-molecule inhibitors due to its potential to interact with enzymes or receptors. Its lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing bioavailability and blood-brain barrier penetration, key considerations in CNS-targeted therapeutics. These attributes are frequently discussed in forums and publications focused on medicinal chemistry and pharmacokinetics.
Another area of interest is the compound's potential role in neurodegenerative disease research. With rising global concerns about conditions like Alzheimer's and Parkinson's, scientists are exploring novel compounds that could mitigate pathological processes. While CAS No. 953201-50-8 is still under investigation, its structural features suggest possible applications in modulating neuroinflammation or protein aggregation, both of which are central to neurodegenerative pathologies.
Beyond its biomedical applications, N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide is also relevant in chemical biology as a tool compound. Its ability to selectively bind certain targets makes it valuable for probing biological mechanisms or validating assay systems. This utility is particularly important in academic research and industrial R&D, where understanding molecular interactions is paramount.
In summary, N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide (CAS No. 953201-50-8) represents a compelling subject of study at the intersection of organic chemistry, pharmacology, and drug development. Its multifaceted applications and structural uniqueness position it as a compound of enduring interest in scientific communities. As research progresses, further insights into its mechanisms and potential therapeutic benefits are anticipated, aligning with the broader goals of advancing human health and scientific innovation.
953201-50-8 (N-(1-benzylpiperidin-4-yl)methyl-N'-(3,4-dimethylphenyl)ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)